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Compound of Interest

Compound Name: 2-(N-Methylanilino)ethanol

Cat. No.: B147263

An In-depth Technical Guide to 2-(N-Methylanilino)ethanol

This technical guide provides a comprehensive overview of 2-(N-Methylanilino)ethanol, a
chemical compound used primarily as an intermediate in the synthesis of dyes.[1] This
document is intended for researchers, scientists, and professionals in drug development and
chemical synthesis, offering detailed information on its chemical properties, synthesis, and
safety data.

Chemical Structure and Identification

2-(N-Methylanilino)ethanol is an organic compound featuring a phenyl group, a secondary
amine, and a primary alcohol. Its structure consists of an ethanol group attached to the
nitrogen atom of N-methylaniline.

Structural Formula:
(Note: This is a simplified text representation of the chemical structure.)

The key identifiers and molecular details of the compound are summarized in the table below.
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Identifier Value

IUPAC Name 2-(N-methylanilino)ethanol[2]

CAS Number 93-90-3[2]

Molecular Formula C9H13NO[1][2]

SMILES CN(CCO)C1=CC=CC=C1][2]

InChl Key VIIZIXNVVIKISZ-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical and chemical properties of 2-(N-Methylanilino)ethanol are critical for its
handling, storage, and application in experimental settings.

Property Value

Molecular Weight 151.21 g/mol [1][2]

Appearance Light yellow oily transparent liquid[1]
Density 1.06 g/mL at 25 °C[1]

Boiling Point 229 °C[1]

Flash Point >230°F (>110°C)[1]

Refractive Index n20/D 1.573[1]

Slightly soluble in water; soluble in ethanol and

Solubility ther[1]
ether

Experimental Protocols
Synthesis of 2-(N-Methylanilino)ethanol

A common production method for 2-(N-Methylanilino)ethanol involves the hydroxylation of N-
methylaniline with ethylene oxide.[1]

Methodology:
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105 kg of N-methylaniline is added to a reaction vessel.

The vessel is heated to 130 °C, and the internal atmosphere is purged with nitrogen to
replace the air.

The temperature is raised to 150-152 °C.

At a pressure of approximately 0.3 MPa, 50 kg of ethylene oxide is introduced into the vessel

in batches.

After the addition of ethylene oxide is complete, the reaction mixture is maintained at a
temperature of 150-155 °C for 3 hours to ensure the reaction goes to completion.[1]

This process yields 150-155 kg of N-Hydroxyethyl-N-methylaniline, also known as 2-(N-
Methylanilino)ethanol.[1]
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Reactants

N-Methylaniline Ethylene Oxide

Reaction Conditions

Heat to 150-155 °C

Intraduce Ethylene Oxide

Pressure ~0.3 MPa

Incubate for 3 hours

Yields

Product

y

2-(N-Methylanilino)ethanol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(N-Methylanilino)ethanol.
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Toxicological and Safety Data

Understanding the toxicology and safety profile is essential for handling this chemical in a
research environment.

: Toxici

Type of Test Route of Exposure  Species Dose
LD50 (Lethal Dose,
Oral Rat 2830 mg/kg|3]
50%)
LD50 (Lethal Dose, ] ]
Dermal (Skin) Rabbit 3250 uL/kg[3]

509%)

Safety and Hazards

The compound is classified as an irritant.[1] According to the Globally Harmonized System
(GHS), it has the following hazard statements:

e H315: Causes skin irritation[2]

e H319: Causes serious eye irritation[2]

o H335: May cause respiratory irritation[2]

Handling recommendations include:

o Wearing suitable protective clothing, gloves, and eye/face protection.[1]

 In case of eye contact, rinse immediately with plenty of water and seek medical advice.[1]

The logical workflow for handling a chemical exposure is outlined below.

Remove Contaminated Clothing
Chemical Exposure
(Skin/Eyes)
Rinse with Plenty of Water Seek Medical Advice
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Caption: Basic safety protocol for chemical exposure.

Applications and Relevance

2-(N-Methylanilino)ethanol is primarily utilized as a chemical intermediate. Its main
application is in the manufacturing of dyes, such as Cationic Blue X-GRRL and Cationic Pink
FG.[1] While not a drug itself, its structural motifs could be of interest to medicinal chemists for
derivatization and incorporation into larger, pharmacologically active molecules. However,
literature specifically detailing its use in signaling pathways or as a direct pharmacological
agent is not prevalent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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